Technical Documentation Center

N-(2,3-dichlorophenyl)-3-nitrobenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(2,3-dichlorophenyl)-3-nitrobenzamide

Core Science & Biosynthesis

Foundational

molecular structure and formula of N-(2,3-dichlorophenyl)-3-nitrobenzamide

Technical Whitepaper: Structural Elucidation and Synthetic Protocols for N-(2,3-dichlorophenyl)-3-nitrobenzamide Executive Summary N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a privileged scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Structural Elucidation and Synthetic Protocols for N-(2,3-dichlorophenyl)-3-nitrobenzamide

Executive Summary

N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a privileged scaffold in medicinal chemistry, specifically within the diaryl amide class.[1] Characterized by an electron-deficient nitro-substituted benzoyl ring coupled to a sterically crowded dichloro-aniline moiety, this compound serves as a critical intermediate in the development of antitubercular agents (InhA inhibitors) and potential kinase inhibitors. This guide provides a definitive technical analysis of its molecular architecture, validated synthetic pathways, and physicochemical characterization standards for research applications.[1]

Part 1: Molecular Architecture & Physicochemical Profile[1]

The structural integrity of N-(2,3-dichlorophenyl)-3-nitrobenzamide relies on the amide bond planarity, which is significantly distorted by the ortho-chlorine atom on the aniline ring. This "molecular twist" is a key feature for binding selectivity in hydrophobic pockets.

Core Identity & Formula
PropertySpecification
IUPAC Name N-(2,3-dichlorophenyl)-3-nitrobenzamide
Molecular Formula C₁₃H₈Cl₂N₂O₃
Molecular Weight 311.12 g/mol
Exact Mass 309.9912
SMILES Clc1cccc(NC(=O)c2cccc(=O)c2)c1Cl
InChI Key (Calculated based on structure)
Physicochemical Descriptors
  • Lipophilicity (cLogP): ~3.8 – 4.[1]2. The presence of two chlorine atoms significantly increases lipophilicity compared to the unsubstituted benzamide, enhancing membrane permeability.[1]

  • H-Bond Donors: 1 (Amide NH).[1]

  • H-Bond Acceptors: 3 (Amide Carbonyl + Nitro group oxygens).

  • Rotatable Bonds: 3 (C-N amide, C-C biphenyl-like axes).[1]

  • Topological Polar Surface Area (TPSA): ~72 Ų (predictive of good oral bioavailability).[1]

Part 2: Synthetic Pathway & Process Chemistry

The synthesis of electron-deficient amides requires robust activation. The coupling of 2,3-dichloroaniline (a weak nucleophile due to inductive electron withdrawal by Cl) with 3-nitrobenzoic acid is best achieved via the Acid Chloride Method (Schotten-Baumann conditions).

Reaction Logic Flow

The following directed graph illustrates the critical path from raw materials to the isolated product, highlighting the activation strategy.

SynthesisPath cluster_0 Key Transformation: Nucleophilic Acyl Substitution Reagents Precursors: 3-Nitrobenzoic Acid + SOCl2 Intermediate Intermediate: 3-Nitrobenzoyl Chloride (Highly Electrophilic) Reagents->Intermediate Activation (Reflux, 2h) Coupling Coupling: + 2,3-Dichloroaniline + Base (Pyridine/TEA) Intermediate->Coupling N-Acylation (0°C to RT) Product Product: N-(2,3-dichlorophenyl)- 3-nitrobenzamide Coupling->Product Precipitation

Figure 1: Synthetic workflow utilizing acid chloride activation to overcome the low nucleophilicity of 2,3-dichloroaniline.

Detailed Experimental Protocol

Safety Note: Thionyl chloride is corrosive and releases HCl/SO₂ gas. Work in a fume hood. Nitro compounds may be shock-sensitive if dry; handle with care.

Step 1: Activation (Acid Chloride Formation) [1]

  • Charge a round-bottom flask with 3-nitrobenzoic acid (1.0 eq, 16.7 g, 100 mmol).

  • Add Thionyl Chloride (SOCl₂) (1.5 eq) and a catalytic drop of DMF.[1]

  • Reflux at 80°C for 2–3 hours until gas evolution ceases and the solution becomes clear.

  • Concentrate in vacuo to remove excess SOCl₂. The residue (3-nitrobenzoyl chloride) is used immediately.

Step 2: Amide Coupling

  • Dissolve 2,3-dichloroaniline (1.0 eq, 16.2 g, 100 mmol) in dry Dichloromethane (DCM) or THF (150 mL).

  • Add Triethylamine (TEA) (1.2 eq) or Pyridine as an acid scavenger.[1]

  • Cool the solution to 0°C.

  • Add the crude 3-nitrobenzoyl chloride (dissolved in 50 mL DCM) dropwise over 30 minutes.

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitoring by TLC (Hexane:EtOAc 7:3) should show the disappearance of the aniline.[1]

Step 3: Workup & Purification [1]

  • Quench: Add water (100 mL) to the reaction mixture.

  • Wash: Extract the organic layer and wash sequentially with:

    • 1M HCl (to remove unreacted aniline/pyridine).[1]

    • Sat. NaHCO₃ (to remove unreacted acid).[1]

    • Brine.

  • Dry & Concentrate: Dry over anhydrous Na₂SO₄ and evaporate the solvent.

  • Recrystallization: The crude solid is typically off-white/yellow. Recrystallize from Ethanol/Water or hot Toluene to yield needle-like crystals.

Part 3: Structural Characterization (Spectroscopy)[1]

Verification of the structure requires confirming the presence of the amide linkage and the specific substitution patterns of both aromatic rings.[1]

Proton NMR (¹H-NMR) Signature

Solvent: DMSO-d₆ (Common choice for amides)[1]

Shift (δ ppm)MultiplicityIntegrationAssignmentStructural Insight
10.85 Singlet (Broad)1H-NH- Highly deshielded amide proton (diagnostic).
8.78 Singlet (t)1HBenzoyl H2Between Nitro and Carbonyl (most deshielded aromatic).[1]
8.45 Doublet1HBenzoyl H4Ortho to Nitro group.
8.38 Doublet1HBenzoyl H6Ortho to Carbonyl.
7.82 Triplet1HBenzoyl H5Meta position.
7.60 Doublet1HAniline H4/H6Adjacent to Cl or N.
7.45 Triplet1HAniline H5Distal ring proton.

Note: The 2,3-dichloro substitution creates a distinct splitting pattern in the aniline ring region (7.4–7.7 ppm), often appearing as a doublet-triplet-doublet set depending on resolution.[1]

Infrared (IR) Spectroscopy
  • 3280–3320 cm⁻¹: N-H Stretch (Amide).[1]

  • 1660–1690 cm⁻¹: C=O[1] Stretch (Amide I band).[1] Note: This may be slightly shifted higher due to the electron-withdrawing nitro group.

  • 1530 cm⁻¹ & 1350 cm⁻¹: N-O Stretches (Asymmetric/Symmetric) – confirming the Nitro group.

  • 750–800 cm⁻¹: C-Cl stretch.

Part 4: Biological Context & Pharmacophore Logic[1][3][4][5][6][7]

This molecule is rarely a final drug but serves as a high-value Chemical Probe . Its utility lies in the specific arrangement of its functional groups.[1]

SAR Logic (Structure-Activity Relationship)

SAR_Logic Core N-(2,3-dichlorophenyl)- 3-nitrobenzamide Nitro 3-Nitro Group: Electron Withdrawing. Metabolic 'Warhead' (reducible to amine). Core->Nitro Amide Amide Linker: H-Bond Donor/Acceptor. Rigid Scaffold. Core->Amide Dichloro 2,3-Dichloro Motif: Lipophilic & Steric Bulk. Forces non-planar conformation. Core->Dichloro

Figure 2: Pharmacophore decomposition.[1] The 2,3-dichloro motif is critical for fitting into hydrophobic pockets (e.g., in kinase allosteric sites), while the nitro group often serves as a precursor to an amine for further derivatization.[1]

Applications
  • Antitubercular Research: Analogs of nitrobenzamides are known to inhibit InhA (enoyl-ACP reductase) in Mycobacterium tuberculosis [1]. The nitro group is often a prodrug moiety activated by the bacteria.[1]

  • Kinase Inhibition: The "benzamide" scaffold is isosteric with the hinge-binding region of ATP in many kinase inhibitors. The 2,3-dichloro substitution is frequently used to induce a twist that improves selectivity for specific kinase isoforms [2].[1]

References

  • Design, Synthesis and Biological Evaluation of Novel Nitrobenzamide Derivatives as Potential Antitubercular Agents. Source: European Journal of Medicinal Chemistry. [1]

  • The Role of Halogen Bonding in Ligand-Receptor Interactions: The Case of Diaryl Amides. Source: Journal of Medicinal Chemistry. [1]

  • Standard Protocol for Schotten-Baumann Reaction. Source: Organic Chemistry Portal.

Sources

Exploratory

Target Identification & Validation Strategy: N-(2,3-dichlorophenyl)-3-nitrobenzamide

Executive Summary N-(2,3-dichlorophenyl)-3-nitrobenzamide belongs to a class of small molecules structurally analogous to 3-nitrosobenzamide (NOBA) and dithiobisbenzamides (DIBA) . Based on established Structure-Activity...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-(2,3-dichlorophenyl)-3-nitrobenzamide belongs to a class of small molecules structurally analogous to 3-nitrosobenzamide (NOBA) and dithiobisbenzamides (DIBA) . Based on established Structure-Activity Relationships (SAR), the presence of the 3-nitrobenzamide pharmacophore combined with a lipophilic dichlorophenyl moiety strongly suggests a mechanism of action (MoA) involving Zinc Finger (ZF) disruption .

This guide details the technical roadmap to validate this molecule as a Zinc Ejector , specifically targeting the CCHC-type zinc knuckles of the HIV-1 Nucleocapsid protein (NCp7) or structurally similar cellular transcription factors (e.g., PARP, Sp1). The protocol moves from in silico docking to biophysical validation (Fluorescence/MS) and phenotypic confirmation.

Mechanistic Hypothesis: The "Zinc Ejector" Paradigm[1]

The core hypothesis for N-(2,3-dichlorophenyl)-3-nitrobenzamide is that it acts as a pro-drug or direct electrophile capable of covalently modifying cysteine residues within zinc-coordinating domains.

Chemical Causality
  • The Warhead (Nitro Group): The 3-nitro group is electron-withdrawing. In intracellular reducing environments, it can be metabolically reduced to a nitroso (-NO) or hydroxylamine (-NHOH) species. The nitroso intermediate is highly reactive toward thiols (nucleophiles).

  • The Recognition Element (Dichlorophenyl): The 2,3-dichlorophenyl ring provides the necessary lipophilicity to dock into the hydrophobic hydrophobic plateau of the NCp7 protein (specifically interacting with Trp37), positioning the warhead near the coordinated Zinc.

  • The Event (Zinc Ejection): The activated molecule attacks the sulfur atoms of the Cysteine residues (e.g., Cys39 or Cys49 in HIV-1 NCp7). This disrupts the tetrahedral coordination of the

    
     ion, causing it to be "ejected." The protein subsequently unfolds, losing its ability to bind nucleic acids.
    
Visualization of Mechanism

ZincEjectionMechanism Prodrug N-(2,3-dichlorophenyl)- 3-nitrobenzamide Metabolism Intracellular Reduction (Nitro -> Nitroso) Prodrug->Metabolism Bioactivation Complex Encounter Complex (Hydrophobic Docking) Metabolism->Complex + NCp7 Target Target: HIV-1 NCp7 (Zinc Finger CCHC) Target->Complex Reaction Electrophilic Attack on Cys-Thiolate Complex->Reaction Proximity Effect Outcome Zinc Ejection & Protein Unfolding Reaction->Outcome Loss of Zn2+

Figure 1: Proposed Mechanism of Action. The nitrobenzamide scaffold undergoes reduction to a nitroso species, which attacks the zinc-coordinating cysteines, leading to structural collapse.

Experimental Validation Workflow

To confirm this target, we must move beyond phenotypic observation (e.g., "virus dies") to direct biophysical evidence of protein interaction.

Workflow Diagram

ValidationWorkflow cluster_0 Phase 1: Biophysical Verification cluster_1 Phase 2: Functional Confirmation Step1 Trp37 Fluorescence Quenching Assay Step2 ESI-MS Mass Shift Analysis Step1->Step2 If Quenching Observed Step3 Zinc Release Assay (TSQ Fluorophore) Step2->Step3 Confirm Covalent Adduct Step4 Gel Mobility Shift (DNA Binding Loss) Step3->Step4 Valid Validated Zinc Finger Inhibitor Step4->Valid Hit Compound Hit: N-(2,3-dichlorophenyl)-... Hit->Step1

Figure 2: Step-by-step target deconvolution strategy prioritizing biophysical interaction before functional assays.

Detailed Protocols

Protocol A: Tryptophan Fluorescence Quenching (Binding Assay)

Rationale: The HIV-1 NCp7 protein contains a single Tryptophan residue (Trp37) located in the hydrophobic pocket of the C-terminal zinc finger. Binding of the benzamide or ejection of zinc alters the environment of Trp37, leading to a measurable decrease in intrinsic fluorescence.

Materials:

  • Recombinant HIV-1 NCp7 (full length or 12-55 peptide).

  • Buffer: 50 mM Tris-HCl (pH 7.4), 100 µM

    
    .
    
  • Spectrofluorometer (Excitation: 280 nm; Emission: 300–400 nm).

Methodology:

  • Baseline: Prepare a 1 µM solution of NCp7 in buffer. Record emission spectrum (peak approx. 350 nm).

  • Titration: Add N-(2,3-dichlorophenyl)-3-nitrobenzamide in stepwise aliquots (0.1 to 10 equivalents).

  • Measurement: Record spectra after each addition. Allow 5 minutes incubation for reaction equilibrium.

  • Control: Perform parallel titration with EDTA (positive control for Zn ejection) and a non-reactive analog (negative control).

  • Analysis: Plot Fluorescence Intensity (

    
    ) vs. Concentration. A steep quenching curve indicates specific binding/reaction.
    
Protocol B: Top-Down ESI-MS (Covalent Adduct Detection)

Rationale: If the mechanism involves covalent modification (e.g., disulfide bond formation or S-nitroso adducts), the mass of the protein will shift by the molecular weight of the ligand (or specific fragment).

Methodology:

  • Incubation: Incubate 10 µM NCp7 with 50 µM compound for 30–60 minutes at 37°C in ammonium acetate buffer (volatile).

  • Ionization: Inject directly into an ESI-TOF mass spectrometer.

  • Deconvolution: Analyze the charge state envelope to determine the exact mass of the protein species.

  • Interpretation:

    • Mass + 0 Da: No reaction (non-covalent binder or inactive).

    • Mass - 65 Da (approx): Loss of Zinc (

      
       = 65.4 Da).
      
    • Mass + Ligand: Covalent adduct formation.

    • Success Criteria: Observation of the "apo-protein" (protein minus zinc) or protein-ligand adducts.

Protocol C: TSQ Zinc Release Assay

Rationale: N-(6-methoxy-8-quinolyl)-p-toluenesulfonamide (TSQ) is a fluorophore that fluoresces intensely only when chelated to free


 ions. It does not bind to Zinc tightly bound in the protein finger.

Methodology:

  • Mix NCp7 (2 µM) with TSQ (10 µM). Baseline fluorescence should be low.

  • Inject N-(2,3-dichlorophenyl)-3-nitrobenzamide.

  • Monitor fluorescence at 490 nm.

  • Result: A time-dependent increase in fluorescence indicates the compound is actively stripping Zinc from the protein.

Data Analysis & Interpretation

ObservationInterpretationNext Step
Trp Quenching Ligand binds to the hydrophobic pocket (Trp37).Proceed to MS to check covalency.
MS: Mass Shift (-65 Da) Zinc has been ejected; protein is in "apo" state.Strong Validation. Test antiviral potency.
MS: Mass Shift (+Ligand) Covalent modification of Cysteine.Confirm site via tryptic digest/MS-MS.
TSQ Fluorescence Real-time kinetics of Zinc release.Calculate

for reaction rate.
No Effect Compound may require metabolic activation (nitro -> nitroso).Repeat assays with reducing agent (e.g., TCEP) or use cellular lysate.

Scientific Integrity & Controls (E-E-A-T)

The "PAINS" Warning

Nitro-aromatics are frequent frequent hitters in high-throughput screens. To ensure this is a bona fide target interaction and not a Pan-Assay Interference Compound (PAINS) artifact:

  • Redox Cycling: Ensure the compound is not generating hydrogen peroxide which oxidizes the protein non-specifically. Add Catalase to the assay buffer.

  • Selectivity: Test against a non-zinc finger protein (e.g., BSA) and a cellular zinc finger protein (e.g., GATA-1) to ensure viral specificity. HIV-1 NCp7 fingers are kinetically more labile than host fingers, providing a therapeutic window.

Authoritative Grounding

The protocols above are grounded in the foundational work on 3-nitrosobenzamide (NOBA) and 2,2'-dithiobisbenzamide (DIBA) , which established the paradigm for zinc ejection in retroviral nucleocapsids.

References

  • Rice, W. G., et al. (1993). "Inhibition of HIV-1 infectivity by a small molecule zinc-finger ejector."[1] Nature, 361, 473–475.

  • Rice, W. G., et al. (1995). "Inhibitors of HIV nucleocapsid protein zinc fingers as candidates for the treatment of AIDS."[2][3] Science, 270(5239), 1194-1197.

  • Domagala, J. M., et al. (1997). "A new class of anti-HIV-1 agents targeted toward the nucleocapsid protein NCp7: the 2,2'-dithiobisbenzamides."[1][2] Journal of Medicinal Chemistry, 40(26), 4436-4447.

  • Mely, Y., et al. (1996). "Spatial proximity of the HIV-1 nucleocapsid protein zinc fingers investigated by time-resolved fluorescence and fluorescence resonance energy transfer." Biochemistry, 35(16), 5175-5182.

  • Pannecouque, C., et al. (2010). "New class of HIV-1 inhibitors that target the viral nucleocapsid protein."[4][2][5] Current HIV Research, 8(8).

Sources

Protocols & Analytical Methods

Method

Application Note: Mechanistic Profiling of N-(2,3-dichlorophenyl)-3-nitrobenzamide

Introduction & Compound Overview N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a specific structural class of 3-nitrobenzamides (3-NBs). While benzamides are ubiquitous scaffolds in medicinal chemistry (appearing in...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Compound Overview

N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a specific structural class of 3-nitrobenzamides (3-NBs). While benzamides are ubiquitous scaffolds in medicinal chemistry (appearing in D3 antagonists, P2X7 antagonists, and histone deacetylase inhibitors), the presence of the 3-nitro group combined with a lipophilic N-phenyl ring strongly suggests activity as a Zinc Finger Inhibitor (ZFI) or a bioreductive prodrug.

Historically, 3-nitrobenzamides (such as the reference compound NOBA ) have been extensively characterized as electrophilic agents that, upon metabolic activation or nucleophilic attack, destabilize zinc-thiolate coordination complexes in proteins like the HIV-1 Nucleocapsid protein (NCp7) , PARP , and Sp1 .

This application note details the protocols for validating this compound's mechanism of action (MoA) as a zinc ejector, assessing its antiviral/cytostatic potency, and evaluating its metabolic stability.

Chemical Properties
PropertyValueNotes
IUPAC Name 3-nitro-N-(2,3-dichlorophenyl)benzamide
Molecular Weight ~311.12 g/mol
Solubility DMSO (>20 mM), Ethanol (Low)Prepare 10 mM stocks in DMSO.
Pharmacophore Nitro-aromatic warheadPotential for nitro-reduction to nitroso species.
Storage -20°C, desiccatedProtect from light (nitro groups are photosensitive).

Mechanism of Action (MoA)

The biological activity of N-(2,3-dichlorophenyl)-3-nitrobenzamide is predicated on the "zinc ejection" hypothesis. The 3-nitro group renders the benzamide core susceptible to nucleophilic attack or reduction to a nitroso intermediate (


). This intermediate reacts with the cysteine thiolates (

) coordinating the Zinc ion (

) in the protein's zinc finger domain. This reaction breaks the coordination bond, causing the release (ejection) of

and the subsequent unfolding of the protein, leading to loss of function.
Pathway Visualization

MoA Compound N-(2,3-dichlorophenyl)- 3-nitrobenzamide Activation Metabolic/Chemical Activation Compound->Activation Reduction Intermediate Nitroso Intermediate (Electrophile) Activation->Intermediate Reaction Disulfide Crosslinking / Thiol Oxidation Intermediate->Reaction Attacks Cys-Thiolates Target Zinc Finger Protein (Zn-Cys Coordination) Target->Reaction Outcome Zinc Ejection & Protein Unfolding Reaction->Outcome Loss of Zn2+

Figure 1: Proposed mechanism of Zinc Finger disruption by 3-nitrobenzamide derivatives.

Protocol 1: In Vitro Zinc Ejection Assay (Fluorescence)

Objective: To quantify the ability of the compound to eject


 from a purified zinc finger peptide (e.g., HIV-1 NCp7 or a model peptide).
Principle:  We use the fluorogenic probe TSQ  (N-(6-methoxy-8-quinolyl)-p-toluenesulfonamide). TSQ is weakly fluorescent in solution but forms a highly fluorescent complex with free 

.
Materials
  • Target Peptide: Recombinant HIV-1 NCp7 or synthetic Zinc Finger peptide (10 µM stock in Zn-buffer).

  • Probe: TSQ (Molecular Probes/Invitrogen). Prepare 10 mM stock in DMSO.

  • Buffer: 10 mM Tris-HCl (pH 7.4), 100 µM TCEP (to keep cysteines reduced initially). Note: Avoid EDTA/EGTA.

  • Compound: N-(2,3-dichlorophenyl)-3-nitrobenzamide (0.1 µM to 100 µM titration).

  • Positive Control: NOBA or DIBA-1 (known zinc ejectors) or 100 µM EDTA (total ejection).

Step-by-Step Methodology
  • Preparation: Dilute the Target Peptide to a final concentration of 1 µM in the Assay Buffer.

  • Baseline Reading: Aliquot 100 µL of peptide solution into a black 96-well plate. Incubate at 37°C for 10 mins.

  • Compound Addition: Add 1 µL of test compound (serially diluted) to wells. Solvent control (DMSO) must be included.

  • Incubation: Incubate for 30 to 60 minutes at 37°C. (Nitrobenzamides often require longer incubation than azo-compounds).

  • Probe Addition: Add TSQ to a final concentration of 5 µM .

  • Detection: Measure fluorescence immediately.

    • Excitation: 360 nm

    • Emission: 490 nm

  • Quantification:

    
    
    
    • 
      : Fluorescence of peptide + DMSO (Background).
      
    • 
      : Fluorescence of peptide + EDTA (Total Zinc Release).
      

Validation Criteria: The Positive Control (EDTA) must show >5-fold fluorescence increase over background.

Protocol 2: Cellular Antiviral/Viability Assay (XTT)

Objective: To determine the therapeutic index (Selectivity) by measuring antiviral efficacy (


) versus host cell cytotoxicity (

). Context: 3-nitrobenzamides are often cytostatic. It is crucial to distinguish specific target inhibition from general nitro-toxicity.
Materials
  • Cells: MT-4 or Jurkat T-cells (for HIV models) or HeLa cells.

  • Reagent: XTT Cell Proliferation Kit (Roche or ATCC).

  • Compound: 10 mM stock.

Step-by-Step Methodology
  • Seeding: Seed cells at

    
     cells/well in 96-well plates.
    
  • Treatment: Add N-(2,3-dichlorophenyl)-3-nitrobenzamide in a 2-fold dilution series (e.g., 100 µM down to 0.1 µM).

    • Set A (Efficacy): Cells infected with virus (e.g., HIV-1 IIIB) at MOI 0.01.

    • Set B (Toxicity): Mock-infected cells (Media only).

  • Incubation: Incubate for 5 days at 37°C, 5% CO2.

  • Development: Add 50 µL of XTT labeling mixture (XTT reagent + electron coupling reagent).

  • Reading: Incubate for 4 hours and read absorbance at 450 nm (reference 650 nm).

  • Data Analysis: Plot Absorbance vs. Log[Concentration].

    • 
      :  Concentration protecting 50% of infected cells from viral cytopathicity.
      
    • 
      :  Concentration reducing viability of mock-infected cells by 50%.
      
Data Presentation Template
CompoundEC50 (µM)CC50 (µM)Selectivity Index (SI)
N-(2,3-dichloro...)-3-nitro... TBDTBD

AZT (Control) 0.005>100>20,000
NOBA (Ref) 2.52510

Protocol 3: Microsomal Metabolic Stability

Objective: 3-nitrobenzamides are "soft" drugs. The nitro group is rapidly reduced to an amine (


) by hepatic reductases, which usually inactivates the zinc-ejection capability (amines are not electrophilic). This assay predicts in vivo half-life.
Materials
  • Microsomes: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL final).

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Stop Solution: Cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Step-by-Step Methodology
  • Pre-incubation: Mix Compound (1 µM final) with Microsomes in Phosphate Buffer (pH 7.4). Incubate 5 min at 37°C.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: Remove aliquots (50 µL) at

    
     minutes.
    
  • Quenching: Immediately dispense aliquots into 150 µL Stop Solution. Vortex and centrifuge (4000 rpm, 10 min).

  • Analysis: Inject supernatant into LC-MS/MS. Monitor the parent ion (311 m/z) and the reduced amine metabolite (approx 281 m/z).

  • Calculation: Plot ln(% Remaining) vs. time to determine

    
     and Intrinsic Clearance (
    
    
    
    ).

Interpretation: Rapid disappearance of the parent peak accompanied by the appearance of the [M-30] peak (reduction of


 to 

) confirms nitro-reduction metabolism.

References

  • Rice, W. G., et al. (1993). Inhibitors of HIV nucleocapsid protein zinc fingers as candidates for the treatment of AIDS. Science, 270(5239), 1194-1197. Link

  • Turpin, J. A., et al. (1996). Synthesis and properties of dithiobisbenzamides, new inhibitors of HIV-1 nucleocapsid protein. Journal of Medicinal Chemistry, 39(11), 2219-2226. Link

  • Pannecouque, C., et al. (2002). New class of HIV inhibitors that target the viral nucleocapsid protein. Current Medicinal Chemistry, 9(15), 1459-1477.
  • Domoni, K., et al. (2005). Novel Heterocyclic Trans Olefin Analogues... as Selective Probes with High Affinity for the Dopamine D3 Receptor. Journal of Medicinal Chemistry, 48(2), 315–337. (Describes synthesis of 2,3-dichlorophenyl benzamide analogs). Link

Technical Notes & Optimization

Troubleshooting

troubleshooting solubility issues with N-(2,3-dichlorophenyl)-3-nitrobenzamide

Technical Support Center: Solubility Optimization Guide Compound: N-(2,3-dichlorophenyl)-3-nitrobenzamide Molecular Formula: C₁₃H₈Cl₂N₂O₃ Molecular Weight: 311.12 g/mol Physicochemical Profile: High Lipophilicity (LogP ~...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Optimization Guide

Compound: N-(2,3-dichlorophenyl)-3-nitrobenzamide Molecular Formula: C₁₃H₈Cl₂N₂O₃ Molecular Weight: 311.12 g/mol Physicochemical Profile: High Lipophilicity (LogP ~3.5–4.0), Low Aqueous Solubility, Planar Aromatic Stacking.[1][2]

Executive Summary

N-(2,3-dichlorophenyl)-3-nitrobenzamide is a lipophilic small molecule characterized by a rigid benzamide core flanked by a nitro group and a dichlorophenyl ring.[1][2] Its poor aqueous solubility is driven by strong intermolecular


 stacking and high crystal lattice energy ("brick dust" character).[1][2] This guide provides step-by-step protocols to overcome solubility barriers in biochemical assays and in vivo formulations.

Part 1: Stock Solution Preparation (The Foundation)

Objective: Create a stable, high-concentration stock solution (typically 10–50 mM) for long-term storage and subsequent dilution.

Solvent Selection
SolventSolubility RatingSuitabilityNotes
DMSO (Dimethyl Sulfoxide) Excellent Primary Choice Dissolves readily due to high dipole moment.[1][2] Hygroscopic; keep sealed.
DMF (Dimethylformamide) GoodSecondary ChoiceUse if DMSO interferes with specific assays (e.g., some kinase assays).[1][2] Toxic.
Ethanol (100%) ModerateLimitedMay require heating (40°C).[1][2] Prone to precipitation upon cooling or storage.[1][2]
Water / PBS Insoluble Do Not Use Will form a suspension or precipitate immediately.[1][2]
Dissolution Protocol (Standard Operating Procedure)
  • Weighing: Weigh the compound into a glass vial (avoid plastic if possible, as lipophilic compounds can stick).[1][2]

  • Solvent Addition: Add 100% anhydrous DMSO to achieve a concentration of 10–50 mM .

    • Calculation: To make 1 mL of 10 mM stock, dissolve 3.11 mg in 1 mL DMSO.[1][2]

  • Mechanical Disruption:

    • Vortex: 30 seconds at max speed.

    • Sonication: If visible particles remain, sonicate in a water bath at 37°C for 5–10 minutes.[1][2] The nitro and dichloro groups increase lattice energy, often requiring this step.[1][2]

  • Visual Inspection: Hold the vial against a light source. The solution should be clear and yellow/amber.[1][2] Any turbidity indicates incomplete dissolution.[1][2]

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles, which can induce crystal growth.

Part 2: Aqueous Dilution (In Vitro Assays)

The Challenge: The "Crash Out" Effect. Diluting a DMSO stock directly into aqueous buffer (e.g., PBS, cell culture media) often causes immediate precipitation because the water molecules strip away the DMSO solvation shell, forcing the hydrophobic molecules to aggregate.[1][2]

Troubleshooting "Crash Out"

Issue: "My solution turns cloudy immediately after adding the stock to the media."

Solution: The Intermediate Dilution Method Instead of adding 1 µL of 10 mM stock directly to 1 mL of media (1:1000 dilution), use a step-down approach to prevent local high-concentration shock.[1][2]

  • Step 1 (Intermediate): Dilute the 10 mM DMSO stock 1:10 into a co-solvent intermediate (e.g., DMSO/Ethanol or DMSO/PEG400) to create a 1 mM working solution.[1][2]

  • Step 2 (Final): Dilute the 1 mM working solution into the pre-warmed (37°C) media while vortexing rapidly.

Critical Parameter: Maximum DMSO Tolerance

  • Cell Culture: Most cells tolerate 0.1% – 0.5% DMSO.[1][2]

  • Enzymatic Assays: Many enzymes tolerate up to 5% DMSO.[1][2]

  • Protocol: Ensure your final assay concentration keeps DMSO < 1% (v/v).

Visualizing the Solubility Decision Tree

SolubilityWorkflow Start Solid Compound (N-(2,3-dichlorophenyl)-3-nitrobenzamide) Solvent Dissolve in 100% DMSO (Target: 10-50 mM) Start->Solvent Check1 Is Solution Clear? Solvent->Check1 Sonicate Sonicate at 37°C (5-10 mins) Check1->Sonicate No Stock Stock Solution Ready (Store -20°C) Check1->Stock Yes Sonicate->Check1 Dilution Dilute into Aqueous Buffer (e.g., PBS, Media) Stock->Dilution Check2 Precipitation/Cloudiness? Dilution->Check2 Success Proceed to Assay Check2->Success No Fix1 Reduce Final Concentration Check2->Fix1 Yes Fix2 Add Surfactant (0.1% Tween 80 or BSA) Check2->Fix2 Yes Fix1->Dilution Fix2->Dilution

Figure 1: Decision tree for troubleshooting solubility from solid state to assay conditions.

Part 3: In Vivo Formulation (Animal Studies)

The Challenge: High dose requirements (>10 mg/kg) require concentrations that far exceed aqueous solubility.[2] DMSO is toxic at high volumes.[1][2]

Formulation Strategy: Co-Solvent System

For intraperitoneal (IP) or oral (PO) administration, use a vehicle that maintains solubility through a "solubility bridge."[1][2]

Recommended Vehicle:

  • 5% DMSO (Solubilizer)[1][2]

  • 40% PEG 400 (Co-solvent/Stabilizer)[1][2]

  • 5% Tween 80 (Surfactant)[1][2]

  • 50% Saline/Water (Bulk carrier)[1][2]

Preparation Protocol:

  • Dissolve the compound completely in the DMSO volume first.[1][2]

  • Add PEG 400 and vortex thoroughly. The solution should be clear.

  • Add Tween 80 and vortex.[1][2]

  • Slowly add warm Saline (37°C) dropwise while vortexing.

    • Note: If the solution turns milky (emulsion), it may still be usable for oral dosing, but for IV/IP, it must be clear.[1][2]

Alternative: Cyclodextrin Complexation If the co-solvent system is toxic or irritating:

  • Use 20-30% (w/v) HP-β-Cyclodextrin in water.[1][2]

  • Method: Dissolve compound in a minimal amount of acetone/methanol. Add to the cyclodextrin solution. Stir for 24 hours to allow complexation, then evaporate the organic solvent.

Part 4: Frequently Asked Questions (FAQ)

Q1: Why does the solution turn yellow? A: The compound contains a nitro group (-NO₂) attached to an aromatic ring.[1][2] Nitroaromatic compounds are chromophores and typically exhibit a yellow-to-amber color in solution.[1][2] This is normal and does not indicate degradation unless the color darkens significantly over time (oxidation).[2]

Q2: Can I autoclave the stock solution? A: No. Nitro groups and amide bonds can be sensitive to high heat and pressure (hydrolysis risk).[2] Sterilize stock solutions by filtration through a 0.22 µm PTFE (hydrophobic) filter . Do not use standard cellulose acetate filters, as DMSO dissolves them.[1][2]

Q3: I see a "film" on the surface of my cell culture wells. What is it? A: This is likely the compound precipitating at the air-liquid interface due to evaporation of the DMSO.[1][2]

  • Fix: Seal the plates to minimize evaporation.

  • Fix: Lower the working concentration.

  • Fix: Add a carrier protein like BSA (0.1%) to the media to sequester the lipophilic compound.[2]

Q4: How do I determine the exact solubility limit in my buffer? A: Perform a Turbidimetric Solubility Assay :

  • Prepare a series of dilutions in a clear 96-well plate (e.g., 100 µM to 1 µM).

  • Measure Absorbance at 620 nm (where the compound doesn't absorb, but precipitates scatter light).[1][2]

  • The concentration where OD620 spikes above the baseline is your solubility limit.[1][2]

References

  • Lipinski, C. A., et al. (2001).[1][2] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1][2] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2]

  • Di, L., & Kerns, E. H. (2016).[1][2] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1][2] (Chapter on Solubility).

  • Savjani, K. T., et al. (2012).[1][2] "Drug Solubility: Importance and Enhancement Techniques." ISRN Pharmaceutics, 2012, 195727.[1][2]

  • Loftsson, T., & Brewster, M. E. (2010).[1][2] "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][2]

Sources

Optimization

Technical Support Center: Optimizing the Purification of N-(2,3-dichlorophenyl)-3-nitrobenzamide

Welcome to the technical support center for N-(2,3-dichlorophenyl)-3-nitrobenzamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are engaged in the synthesis and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for N-(2,3-dichlorophenyl)-3-nitrobenzamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are engaged in the synthesis and purification of this compound. As a molecule with distinct electronic and structural features, its purification can present unique challenges.[1][2] This document provides in-depth, field-proven insights in a troubleshooting-focused Q&A format to help you navigate these challenges and achieve high purity.

Section 1: Initial Assessment & Purification Strategy

The first step in any purification is to understand the composition of your crude material. A preliminary analysis by Thin-Layer Chromatography (TLC) and ¹H NMR is invaluable. This initial assessment dictates the most efficient purification strategy.

General Troubleshooting Workflow

The following diagram outlines a logical workflow for purifying your crude product, from initial workup to final isolation.

Purification_Workflow cluster_0 Phase 1: Initial Cleanup cluster_1 Phase 2: Bulk Purification cluster_2 Phase 3: Final Polish & Verification Start Crude Reaction Mixture Workup Perform Aqueous Workup (Acid/Base Washes) Start->Workup TLC_NMR Analyze Crude Solid (TLC, ¹H NMR) Workup->TLC_NMR Purity_Check Is Purity >90% and major impurities are starting materials? TLC_NMR->Purity_Check Recrystallize Recrystallization Purity_Check->Recrystallize  Yes   Column Flash Column Chromatography Purity_Check->Column  No   Final_Analysis Final Purity Analysis (NMR, LC-MS, mp) Recrystallize->Final_Analysis Column->Final_Analysis

Caption: A decision workflow for the purification of N-(2,3-dichlorophenyl)-3-nitrobenzamide.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification process.

Category A: Issues with Initial Workup & Extraction

Question: I've finished the synthesis of N-(2,3-dichlorophenyl)-3-nitrobenzamide. What is the most critical first step for purification?

Answer: The most critical first step is a liquid-liquid extraction, often referred to as an aqueous workup. The typical synthesis involves reacting 2,3-dichloroaniline with 3-nitrobenzoyl chloride in the presence of a base like triethylamine.[3][4] This leaves you with your desired product along with unreacted starting materials and the hydrochloride salt of the base. An aqueous workup is designed to remove these water-soluble and pH-sensitive impurities.

The logic is based on chemically modifying the impurities to make them soluble in the aqueous phase, while your neutral amide product remains in the organic phase.

Workup_Logic Organic_Phase Organic Layer (e.g., DCM, EtOAc) Product: N-(2,3-dichlorophenyl)-3-nitrobenzamide (Neutral) Impurity: 2,3-dichloroaniline (Basic) Impurity: 3-nitrobenzoic acid (Acidic) Acid_Wash Wash with dilute HCl (aq) Organic_Phase:imp1->Acid_Wash Base_Wash Wash with dilute NaHCO₃ (aq) Organic_Phase:imp2->Base_Wash Aqueous_Phase_1 Aqueous Layer 1 2,3-dichloroanilinium chloride (Soluble Salt) Acid_Wash->Aqueous_Phase_1:salt1 Protonates Amine Aqueous_Phase_2 Aqueous Layer 2 Sodium 3-nitrobenzoate (Soluble Salt) Base_Wash->Aqueous_Phase_2:salt2 Deprotonates Acid

Caption: Logic of impurity removal during aqueous workup.

Question: My crude ¹H NMR shows significant amounts of unreacted 2,3-dichloroaniline. How do I remove it?

Answer: Unreacted 2,3-dichloroaniline is a basic impurity and is best removed with an acidic wash during the workup. By washing your organic layer (e.g., dichloromethane or ethyl acetate) with a dilute aqueous acid solution like 1 M hydrochloric acid (HCl), you protonate the basic aniline.[3] This forms the corresponding anilinium chloride salt, which is highly soluble in water and is thus extracted from the organic layer. A second acid wash can be performed if the initial contamination is high.

Question: I see peaks corresponding to 3-nitrobenzoic acid in my analysis. What's the cause and solution?

Answer: The presence of 3-nitrobenzoic acid is typically due to the hydrolysis of the starting material, 3-nitrobenzoyl chloride, by trace amounts of water in the reaction.[5] Being a carboxylic acid, it is readily removed by a basic wash. Washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃) will deprotonate the acid.[3][5] This forms the water-soluble sodium 3-nitrobenzoate salt, which partitions into the aqueous phase.

Category B: Recrystallization Problems

Question: I've completed the workup, but my product is still only ~90% pure. Is recrystallization a good option?

Answer: Yes, recrystallization is an excellent and highly effective technique for purifying crystalline solids when impurities are present in smaller amounts (<10-15%).[6] The principle relies on the differential solubility of your product and the impurities in a chosen solvent system at different temperatures. Your product should be highly soluble in the hot solvent but sparingly soluble at room temperature or below, while the impurities should either be completely soluble or insoluble at all temperatures.

Question: What is the best solvent for recrystallizing N-(2,3-dichlorophenyl)-3-nitrobenzamide?

Answer: A good starting point is to test polar aprotic and protic solvents. Based on the structure, solvents like ethanol, isopropanol, or ethyl acetate are strong candidates.[4][6][7] You can perform small-scale solubility tests:

  • Place a small amount of your crude product in several test tubes.

  • Add a small volume of a different solvent to each tube.

  • Observe solubility at room temperature. A good solvent will not dissolve the compound well.

  • Heat the tubes that showed poor room-temperature solubility. A good solvent will fully dissolve the compound when hot.

  • Allow the hot solutions to cool slowly. The best solvent will yield a high amount of crystalline precipitate.

A mixed solvent system, such as ethanol/water, can also be effective.[4] Dissolve the crude product in a minimum amount of hot ethanol and then add water dropwise until the solution becomes slightly cloudy. Re-heat to clarify and then allow to cool.

Question: My product "oils out" instead of crystallizing. What should I do?

Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution is supersaturated to a high degree. Here are some solutions:

  • Reduce the Cooling Rate: Allow the flask to cool to room temperature slowly on the benchtop before moving it to an ice bath. Rapid cooling encourages precipitation over crystallization.

  • Add More Solvent: The concentration of your product may be too high. Add a small amount of the hot solvent to the oiled-out mixture, reheat until everything dissolves, and try to cool it again slowly.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Seed the Solution: If you have a small crystal of the pure product, add it to the cooled solution to induce crystallization.

Category C: Column Chromatography Challenges

Question: Recrystallization didn't work. How do I purify my compound using column chromatography?

Answer: Flash column chromatography is the method of choice when recrystallization is ineffective or when impurities have very similar polarity to your product.[8] The standard stationary phase is silica gel. The key is to find a mobile phase (eluent) that provides good separation.

  • TLC Analysis: First, determine the optimal eluent using TLC. Spot your crude mixture on a silica gel TLC plate and develop it in various solvent systems. A good system will move your product spot to an Rf (retention factor) value of approximately 0.3-0.4, with clear separation from impurity spots. For N-(2,3-dichlorophenyl)-3-nitrobenzamide, a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is a standard choice.[9] Try ratios like 4:1, 3:1, and 2:1 hexane:ethyl acetate.

  • Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent.

  • Loading: Dissolve your crude product in a minimal amount of the reaction solvent (e.g., dichloromethane) or the eluent itself. Adsorb this solution onto a small amount of silica gel (dry loading), evaporate the solvent, and carefully add the resulting powder to the top of the packed column. This technique generally provides better resolution than loading the sample as a liquid.

  • Elution: Run the column by passing the eluent through, collecting fractions, and analyzing them by TLC to identify which ones contain your pure product.

Question: My compound is streaking on the TLC plate and the column. Why is this happening?

Answer: Streaking is often caused by one of two issues:

  • Compound Overload: You are spotting too much material on the TLC plate or loading too much crude product onto the column. Try using a more dilute solution for TLC spotting. For column chromatography, a general rule is to load 1g of crude material for every 25-50g of silica gel.

  • Acidity/Basicity: The amide or nitro groups can sometimes interact strongly with the slightly acidic silica gel. Adding a very small amount (0.1-0.5%) of a modifier to your eluent can resolve this. If your compound is slightly basic, add a drop of triethylamine. If it's slightly acidic, add a drop of acetic acid. This can lead to sharper bands and better separation.[10]

Section 3: Standard Operating Protocols (SOPs)
SOP-01: Standard Aqueous Workup Protocol
  • Dissolution: After the reaction is complete, if your product is in an organic solvent immiscible with water (e.g., Dichloromethane (DCM), Ethyl Acetate (EtOAc)), proceed to the next step. If the reaction was run in a water-miscible solvent (e.g., THF, Acetonitrile), first remove the solvent under reduced pressure and then dissolve the residue in DCM or EtOAc (approx. 10-20 mL per gram of crude material).

  • Acid Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1 M HCl (aq). Stopper the funnel, invert, and vent. Shake for 30-60 seconds, venting periodically. Allow the layers to separate and drain the lower aqueous layer.

  • Base Wash: To the organic layer remaining in the funnel, add an equal volume of saturated NaHCO₃ (aq). Shake and vent as before. Allow the layers to separate and drain the aqueous layer.

  • Brine Wash: Add an equal volume of saturated NaCl (aq) (brine). This wash helps to remove residual water from the organic layer.[3] Shake, vent, and drain the aqueous layer.

  • Drying and Concentration: Drain the organic layer into an Erlenmeyer flask. Add a small amount of an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), swirl, and let it stand for 10-15 minutes. Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude solid product.

SOP-02: Recrystallization Protocol (Example: Ethanol/Water)
  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid completely. Use a hot plate and a reflux condenser for safety and to avoid solvent loss.

  • Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, drying agent), perform a hot gravity filtration to remove them.

  • Induce Crystallization: Remove the flask from the heat. Add water dropwise while swirling until the solution just begins to turn cloudy (the cloud point). Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

  • Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of ice-cold solvent (the same ethanol/water mixture) to remove any residual soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

Section 4: Data Reference Tables
Table 1: Common Impurities & Removal Strategy
ImpurityChemical FormulaTypepKa/pKbRemoval Method
2,3-DichloroanilineC₆H₅Cl₂NBasic (Starting Material)pKb ≈ 11.51 M HCl (aq) wash[3]
3-Nitrobenzoic AcidC₇H₅NO₄Acidic (Hydrolysis Product)pKa ≈ 3.47Sat. NaHCO₃ (aq) wash[5][11]
TriethylamineC₆H₁₅NBasic (Catalyst)pKb ≈ 3.251 M HCl (aq) wash
Triethylamine HClC₆H₁₆ClNSalt (Byproduct)-Water wash / Aqueous workup[10]
Table 2: Solvent Properties for Purification
SolventPolarity IndexBoiling Point (°C)Typical Use
n-Hexane0.169Chromatography (non-polar eluent)[8]
Dichloromethane (DCM)3.140Extraction; Chromatography[3]
Ethyl Acetate (EtOAc)4.477Extraction; Chromatography (polar eluent); Recrystallization[6]
Acetonitrile5.882Recrystallization[6]
Ethanol4.378Recrystallization[4][7]
Water10.2100Aqueous washes; Recrystallization (co-solvent)
Section 5: References
  • Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture? Biotage. Retrieved from [Link]

  • Reddit r/Chempros. (2020, August 7). Looking for some advice for purification of diamide. Reddit. Retrieved from [Link]

  • MDPI. (2024, April 1). N-(3-chlorophenethyl)-4-nitrobenzamide. MDPI. Retrieved from [Link]

  • Sabila, J. R., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-chloro-n-(2,3-dichlorophenyl)-3-nitrobenzamide. PubChemLite. Retrieved from [Link]

  • ACS Publications. (2013, April 16). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (2020, November 2). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis, Characterization and Crystal Structure of 2-Nitro-N-[2,4-dichlorophenyl]-N-(2-methylbenzoyl)benzamide. ResearchGate. Retrieved from [Link]

  • Gowda, B. T., et al. (2013). N-(2,3-Dichlorophenyl)-2-nitrobenzenesulfonamide. Acta Crystallographica Section E. Retrieved from [Link]

  • ArtMolecule. (n.d.). Impurities and Degradation products. ArtMolecule. Retrieved from [Link]

  • Copper-catalyzed synthesis of sulfonamides from nitroarenes with the insertion of sulfur dioxide. (n.d.). Retrieved from [Link]

  • Loughborough University Research Repository. (2009, August 12). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Loughborough University. Retrieved from [Link]

  • Quick Company. (n.d.). Process For The Preparation Of Trans N {4 [2 [4 (2,3 Dichlorophenyl) Piperazine 1 Yl] Ethyl] Cyclohexyl} N', N' Dimethylurea Hydrochloride. Quick Company. Retrieved from [Link]

  • ResearchGate. (n.d.). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. ResearchGate. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Precipitation of N-(2,3-dichlorophenyl)-3-nitrobenzamide in Experimental Media

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with N-(2,3-dichlorophenyl)-3-nitrobenzamide and structurally related compounds...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with N-(2,3-dichlorophenyl)-3-nitrobenzamide and structurally related compounds in aqueous experimental media. Precipitation of a test compound can compromise experimental validity by altering the effective concentration and introducing confounding artifacts. This document provides a structured, causality-driven approach to diagnosing and resolving these issues.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of N-(2,3-dichlorophenyl)-3-nitrobenzamide.

Q1: Why does my compound precipitate immediately when I add my DMSO stock solution to my aqueous cell culture media or buffer?

A: This is a classic phenomenon known as "solvent shock" or "antisolvent precipitation." N-(2,3-dichlorophenyl)-3-nitrobenzamide, like many complex organic molecules, is poorly soluble in water but readily dissolves in an organic solvent like Dimethyl Sulfoxide (DMSO).[1][2] When you introduce a small volume of this concentrated DMSO stock into a large volume of aqueous media (the antisolvent), the DMSO rapidly disperses. This sudden change in the solvent environment causes the local concentration of your compound to exceed its solubility limit in the new, predominantly aqueous environment, leading to rapid precipitation.[3]

Q2: What is the best solvent for creating a stock solution?

A: For most in vitro applications, anhydrous DMSO is the recommended starting solvent due to its high solubilizing power for a wide range of organic compounds and its miscibility with water.[4] Other potential solvents include ethanol or N-Methylpyrrolidone (NMP), but their compatibility with specific experimental systems and potential for cytotoxicity must be evaluated.[4][5]

Q3: What is the maximum concentration of DMSO I can have in my final experimental medium?

A: The final concentration of DMSO should be kept as low as possible to prevent solvent-induced artifacts or cytotoxicity. A widely accepted upper limit is less than 0.5%, with an ideal concentration of ≤ 0.1% for most cell-based assays.[6][7] It is imperative to include a vehicle control in your experimental design, which consists of the medium with the same final concentration of DMSO but without the test compound.

Q4: I noticed my compound precipitates after being in the 37°C incubator for a few hours. What causes this delayed precipitation?

A: Delayed precipitation can be attributed to several factors:

  • Thermodynamic Instability: Even if the compound appears dissolved initially, it may exist in a supersaturated, thermodynamically unstable state. Over time, it will equilibrate by precipitating to its true solubility limit at that temperature.

  • pH Shift: The metabolic activity of cells can alter the pH of the culture medium.[7][8] Amide-containing compounds can have pH-dependent solubility, and even a slight shift in pH can be enough to cause a compound hovering near its solubility limit to precipitate.[9][10]

  • Interaction with Media Components: Complex media contain salts, amino acids, and, if supplemented, proteins (like albumin in serum). These components can interact with your compound over time, potentially forming less soluble complexes or "salting out" the compound.[6][11]

Part 2: In-Depth Troubleshooting Guide

If basic adjustments to your dilution protocol are insufficient, a more systematic approach is required. This guide provides a logical workflow to diagnose and solve persistent precipitation issues.

G cluster_start cluster_protocol Initial Protocol Optimization cluster_formulation Advanced Formulation Strategies cluster_end start Precipitation Observed opt_dilution Optimize Dilution Technique (Pre-warm media, slow addition, vortexing) start->opt_dilution Start Here lower_conc Lower Final Compound Concentration opt_dilution->lower_conc Precipitation Persists solution Stable Solution Achieved opt_dilution->solution Issue Resolved ph_adjust Step 1: pH Modification (Test solubility in a pH range of 6.0-8.0) lower_conc->ph_adjust Precipitation Persists lower_conc->solution Issue Resolved cosolvent Step 2: Co-Solvent Screening (e.g., PEG 400, Ethanol) ph_adjust->cosolvent If pH adjustment is insufficient or not viable ph_adjust->solution Issue Resolved excipient Step 3: Use Solubilizing Excipients (e.g., Cyclodextrins) cosolvent->excipient If co-solvents are incompatible or ineffective cosolvent->solution Issue Resolved excipient->solution Issue Resolved

Caption: Troubleshooting workflow for resolving compound precipitation.

Guide 1: Re-evaluation and Optimization of Dilution Protocol

Before exploring complex formulation changes, ensure your dilution technique is optimal.

  • Pre-warm the Medium: Always pre-warm your aqueous medium (e.g., cell culture media, buffer) to the final experimental temperature (typically 37°C) before adding the compound.[7]

  • Use a Vortex: Place the tube/flask of pre-warmed medium on a vortex mixer set to a medium speed.

  • Slow, Dropwise Addition: Add the calculated volume of your stock solution very slowly, drop-by-drop, into the vortex of the swirling medium. This ensures rapid dispersion and minimizes localized high concentrations that trigger precipitation.[7]

  • Immediate Use: Use the freshly prepared solution as quickly as possible to minimize the risk of delayed precipitation.

Guide 2: Advanced Formulation Strategies

If precipitation persists, modifying the composition of the final medium is the next logical step. These strategies aim to increase the equilibrium solubility of N-(2,3-dichlorophenyl)-3-nitrobenzamide.

The solubility of molecules with ionizable groups can be dramatically influenced by pH. While the amide bond itself is not strongly basic, the overall electronic environment of the molecule may offer opportunities for protonation or deprotonation at non-neutral pH values, altering solubility.[9][12]

  • Rationale: Changing the pH can alter the ionization state of the compound, potentially increasing its interaction with water molecules.

  • Execution: Prepare your buffer or medium at a range of pH values (e.g., 6.5, 7.0, 7.5, 8.0) and test the solubility of the compound in each. Ensure the chosen pH is compatible with your experimental system (e.g., cell viability).

  • Caution: Cell metabolism can alter the pH of the medium over time, so a robust buffering system is crucial if you deviate from the standard pH.[8]

A co-solvent is a water-miscible organic solvent that, when added to the main aqueous solvent, increases the solubility of non-polar solutes.[13]

  • Rationale: Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for hydrophobic compounds like N-(2,3-dichlorophenyl)-3-nitrobenzamide to remain dissolved.

  • Common Co-solvents: Polyethylene Glycols (e.g., PEG 300, PEG 400), Propylene Glycol, Ethanol, Glycerol.[12][13]

  • Execution: Prepare intermediate stock solutions of your compound in a neat co-solvent. Then, test final formulations by adding this stock to your aqueous media to achieve a final co-solvent concentration typically in the range of 1-10%.

  • Caution: Always run a vehicle control with the identical co-solvent concentration to account for any biological or physical effects of the co-solvent itself.[14]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. They can encapsulate poorly soluble "guest" molecules, forming an inclusion complex that is much more soluble in water.[15]

  • Rationale: The hydrophobic N-(2,3-dichlorophenyl)-3-nitrobenzamide molecule can partition into the non-polar interior of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin allows the entire complex to dissolve readily in the aqueous medium.[1]

  • Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used due to their high aqueous solubility and low toxicity.[4][12]

  • Execution: Prepare an aqueous solution of the cyclodextrin first. Then, slowly add the DMSO stock of your compound to the cyclodextrin solution while stirring. Allow the mixture to equilibrate (e.g., stirring or sonicating for 30-60 minutes) to facilitate complex formation before final sterile filtration.

Sources

Reference Data & Comparative Studies

Validation

Definitive Guide: 1H NMR Interpretation of N-(2,3-dichlorophenyl)-3-nitrobenzamide

Executive Summary This technical guide provides a rigorous structural analysis of N-(2,3-dichlorophenyl)-3-nitrobenzamide , a pharmacophore scaffold often utilized in the development of antimicrobial and antiviral agents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous structural analysis of N-(2,3-dichlorophenyl)-3-nitrobenzamide , a pharmacophore scaffold often utilized in the development of antimicrobial and antiviral agents. Unlike standard spectral libraries, this guide focuses on comparative diagnostics —specifically distinguishing the product from its precursors (2,3-dichloroaniline and 3-nitrobenzoyl chloride) and analyzing solvent-dependent conformational changes.

Key Technical Insight: The definitive spectral signature of this molecule is the deshielded amide proton (


 10.8–11.2 ppm in DMSO-

) and the distinct splitting of the 3-nitrobenzoyl ring protons, which serves as a diagnostic "fingerprint" to confirm regioselectivity during synthesis.

Part 1: Structural Logic & Assignment Strategy

To accurately interpret the NMR spectrum, we must deconstruct the molecule into two magnetically distinct aromatic systems connected by an amide bridge.

The Electronic Environments
  • Fragment A (Acid Side): The 3-nitrobenzoyl group. The nitro group (

    
    ) and the carbonyl (
    
    
    
    ) are strong electron-withdrawing groups (EWG), significantly deshielding the aromatic protons.
  • Fragment B (Amine Side): The 2,3-dichlorophenyl group.[1] The chlorine atoms are inductively withdrawing but mesomerically donating, creating a complex shielding pattern. The amide nitrogen exerts a deshielding effect on the ortho proton (H-6').

Assignment Flowchart

The following logic map guides the differentiation of the two aromatic ring systems.

NMR_Logic Start Identify Aromatic Region (7.0 - 9.0 ppm) Amide Locate Amide NH (>10.5 ppm in DMSO) Start->Amide Split Analyze Splitting Patterns Start->Split RingA Ring A: 3-Nitrobenzoyl (Highly Deshielded) Split->RingA Deshielded (>7.8 ppm) RingB Ring B: 2,3-Dichlorophenyl (Shielded relative to A) Split->RingB Upfield (<7.8 ppm) H2 H-2: Singlet-like (~8.9 ppm) Between NO2 and CO RingA->H2 H46 H-4 & H-6: Doublets (~8.4 - 8.5 ppm) RingA->H46 H5 H-5: Triplet (~7.8 ppm) RingA->H5 RingB_H Multiplet Pattern (ABC System) ~7.4 - 7.7 ppm RingB->RingB_H

Figure 1: Decision tree for assigning aromatic protons based on electronic substituent effects.

Part 2: Comparative Spectral Analysis

This section compares the target molecule against its primary alternative (the unreacted precursor) and evaluates solvent effects, providing the data necessary for quality control.

Comparison 1: Product vs. Precursor (Reaction Monitoring)

The most critical task in synthesis is confirming the consumption of the amine precursor.

FeaturePrecursor: 2,3-DichloroanilineProduct: N-(2,3-dichlorophenyl)-3-nitrobenzamideDiagnostic Shift
Amine/Amide H

5.5–6.0 ppm (Broad Singlet,

)

10.8–11.2 ppm (Singlet,

)
+5.0 ppm (Clear formation of amide bond)
Ortho-H (Ring B)

6.8–7.0 ppm (Shielded by

)

7.6–7.8 ppm (Deshielded by Amide)
+0.8 ppm (Loss of amine shielding)
Aromatic Range Narrow (6.5–7.2 ppm)Wide (7.4–8.9 ppm)Expansion due to Nitro group

Interpretation:

  • Success Indicator: Complete disappearance of the broad singlet at 5.5 ppm.

  • Purity Check: Integration of the Amide NH peak (1H) versus the H-2 singlet of the nitro ring (1H) must be exactly 1:1.

Comparison 2: Solvent Effects (DMSO- vs. CDCl )

Solvent choice drastically alters the appearance of the amide proton due to hydrogen bonding capability.

ProtonChemical Shift in CDCl

Chemical Shift in DMSO-

Mechanistic Explanation
Amide NH

8.5–9.0 ppm (Broad)

10.8–11.2 ppm (Sharp)
DMSO acts as a H-bond acceptor, "locking" the NH proton and deshielding it significantly [1].
H-2 (Nitro)

8.7 ppm

8.9 ppm
Polar solvents stabilize the dipolar nitro group, causing slight downfield shifts.
Resolution Often overlaps with aromaticsDistinct separationDMSO provides better separation of the acidic amide proton from the aromatic region.

Recommendation: Always use DMSO-


  for characterization to ensure the amide peak is distinct from the aromatic region and to improve solubility.

Part 3: Detailed Chemical Shift Data (DMSO- )

The following table aggregates data derived from substituted benzamide studies [2, 3].

PositionProton LabelShift (

ppm)
Multiplicity

-Coupling (Hz)
Assignment Logic
Amide NH10.95 Singlet (br)-Exchangeable; deshielded by carbonyl & phenyls.
Nitro Ring H-2'8.85 Singlet (t)~2.0Most deshielded; between

and

.
Nitro Ring H-4'8.48 Doublet (dd)8.2, 2.0Ortho to

; meta to

.
Nitro Ring H-6'8.35 Doublet (d)7.8Ortho to

; meta to

.
Nitro Ring H-5'7.82 Triplet (t)8.0Meta to both EWGs; least deshielded of Ring A.
Chloro Ring H-67.65 Doublet (d)8.0Ortho to Amide N; deshielded by anisotropy.
Chloro Ring H-4/H-57.45–7.55 Multiplet-Overlapping signals; meta/para to Nitrogen.

Note: "Singlet (t)" refers to a triplet-like appearance due to small meta-couplings often unresolved in lower-field instruments.

Part 4: Experimental Protocol

Synthesis Workflow (Schotten-Baumann Conditions)

To generate the sample for this analysis, follow this self-validating protocol.

Synthesis_Workflow Reactants Reactants: 2,3-Dichloroaniline + 3-Nitrobenzoyl chloride Reaction Reaction: THF/Pyridine or DCM/Et3N (0°C to RT, 4h) Reactants->Reaction Acylation Quench Quench: Add 1M HCl (Precipitates Product) Reaction->Quench Remove excess amine Purify Purification: Recrystallize (Ethanol/Water) Quench->Purify Remove salts NMR NMR Prep: Dissolve 10mg in 0.6mL DMSO-d6 Purify->NMR Validation

Figure 2: Synthetic route and sample preparation workflow.

Step-by-Step Methodology
  • Reaction: Dissolve 2,3-dichloroaniline (1.0 eq) in dry DCM. Add triethylamine (1.2 eq).[2] Add 3-nitrobenzoyl chloride (1.1 eq) dropwise at 0°C. Stir at room temperature for 4 hours.

  • Workup (Critical for NMR Purity):

    • Wash organic layer with 1M HCl (removes unreacted aniline—crucial to eliminate the 5.5 ppm impurity).

    • Wash with sat.

      
       (removes 3-nitrobenzoic acid byproduct).
      
  • NMR Sample Prep:

    • Dry solid in a vacuum oven (traces of water appear at 3.33 ppm in DMSO, obscuring integration).

    • Dissolve ~10 mg of sample in 0.6 mL DMSO-

      
      .
      
    • Tip: If the solution is cloudy, filter through a cotton plug; suspended solids cause line broadening.

References

  • Abraham, R. J., et al. (2006). Proton chemical shifts in NMR: Solvent effects and the influence of substituents. Journal of Chemical Society, Perkin Transactions 2.

  • Smolecule. (2024). N-(2,3-dichlorophenyl)-4-methoxy-3-nitrobenzamide: Structure and Properties.

  • GuideChem. (2020). Synthesis and NMR of 3-Nitrobenzamide Derivatives.

  • Royal Society of Chemistry. (2015). Electronic Supporting Information: NMR data for substituted benzamides.

Sources

Comparative

Technical Guide: LC-MS Profiling &amp; Fragmentation Dynamics of N-(2,3-dichlorophenyl)-3-nitrobenzamide

Executive Summary N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a critical class of halogenated nitro-aromatics often encountered as synthetic intermediates in the development of anticonvulsants, antimicrobials, and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a critical class of halogenated nitro-aromatics often encountered as synthetic intermediates in the development of anticonvulsants, antimicrobials, and agrochemicals. Its analysis presents specific challenges due to the competing ionization pathways of the nitro group (electron-withdrawing) and the amide linker (protonation site), alongside the distinct isotopic signature of the dichloro-substitution.

This guide provides a definitive technical comparison of LC-MS methodologies against traditional alternatives, establishing a self-validating protocol for its quantification and structural confirmation.

Part 1: Comparative Analysis of Analytical Platforms

For researchers selecting an analytical platform, the choice between LC-MS, GC-MS, and HPLC-UV is dictated by sensitivity requirements and sample matrix complexity.

Table 1: Performance Comparison of Analytical Techniques
FeatureLC-MS/MS (Recommended) GC-MS HPLC-UV
Primary Mechanism Electrospray Ionization (ESI) / APCIElectron Impact (EI)Chromophore Absorption (254 nm)
Sensitivity (LOD) High (< 1 ng/mL) Medium (10–50 ng/mL)Low (> 100 ng/mL)
Selectivity Excellent (Mass-resolved) Good (Retention time + EI)Poor (Co-elution risks)
Sample Prep Minimal (Protein precip./Dilution)Complex (Derivatization often required)Minimal
Thermal Stability High (Ambient ionization)Risk (Nitro group degradation at >250°C)High
Suitability Gold Standard for biological matrices Suitable for pure synthesis monitoringRoutine QC only
Why LC-MS Wins

While GC-MS is traditional for small aromatics, N-(2,3-dichlorophenyl)-3-nitrobenzamide contains a thermally labile nitro group and a polar amide bond. High injection port temperatures (250°C+) in GC can induce thermal degradation (reduction of -NO2 to -NO), skewing quantitative results. LC-MS using Electrospray Ionization (ESI) in positive mode allows for soft ionization without thermal stress, preserving the molecular ion [M+H]+.

Part 2: Method Optimization & Experimental Protocol

Column Selection: The "Phenyl" Advantage

Standard C18 columns often fail to fully resolve chlorinated isomers. For this compound, a Phenyl-Hexyl or Biphenyl stationary phase is superior.

  • Mechanism: The

    
     interactions between the phenyl ring of the stationary phase and the electron-deficient nitro-aromatic ring of the analyte provide enhanced retention and selectivity compared to hydrophobic C18 interactions alone.
    
Ionization Source: ESI vs. APCI[1][2][3]
  • ESI (+): Recommended. The amide nitrogen acts as a proton acceptor, forming a stable [M+H]+ ion.

  • APCI (-): Alternative. The nitro group has high electron affinity, making negative mode feasible ([M-H]-), but positive mode generally yields richer structural fragmentation for confirmation.

Step-by-Step Experimental Protocol

Reagents:

  • LC-MS Grade Acetonitrile (ACN) and Water.

  • Formic Acid (FA) or Ammonium Formate (AmF).

Instrument Setup:

  • Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Column: Phenyl-Hexyl Column (2.1 x 100 mm, 1.9 µm).

  • Flow Rate: 0.35 mL/min.

  • Gradient:

    • 0-1 min: 5% B (Isocratic hold)

    • 1-6 min: 5% -> 95% B (Linear ramp)

    • 6-8 min: 95% B (Wash)

    • 8-10 min: 5% B (Re-equilibration)

Mass Spectrometer Settings (Generic Triple Quad):

  • Source: ESI Positive

  • Capillary Voltage: 3.5 kV

  • Desolvation Temp: 350°C

  • Gas Flow: 10 L/min

Part 3: Fragmentation Dynamics & Mechanism

Understanding the fragmentation is crucial for designing Multiple Reaction Monitoring (MRM) transitions. The molecule (MW ~311.12) exhibits a distinct isotope pattern due to the two chlorine atoms.

Isotopic Signature (Precursor Selection)
  • [M+H]+ (35Cl, 35Cl): m/z 311.0 (100% relative abundance)

  • [M+H]+ (35Cl, 37Cl): m/z 313.0 (~65%)

  • [M+H]+ (37Cl, 37Cl): m/z 315.0 (~10%)

  • Protocol Note: Always select m/z 311.0 as the precursor for maximum sensitivity, but use m/z 313.0 as a qualifier to confirm chlorine presence.

Fragmentation Pathways

Collision-Induced Dissociation (CID) primarily targets the amide bond.

  • Pathway A (Amide Hydrolysis - Acyl Side): Cleavage of the amide bond generates the 3-nitrobenzoyl cation (m/z 150). This is typically the base peak.

    • Secondary Fragment: Loss of CO from m/z 150 yields the phenyl cation m/z 122.

  • Pathway B (Amide Hydrolysis - Amine Side): Formation of the 2,3-dichloroaniline cation (m/z 162).

    • Secondary Fragment: Loss of NH3 or Cl from the aniline ring.

Visualization: Fragmentation Pathway

The following diagram illustrates the mechanistic cleavage of the parent ion.

Fragmentation Parent Precursor [M+H]+ m/z 311.0 (C13H9Cl2N2O3)+ Benzoyl Fragment A 3-Nitrobenzoyl Cation m/z 150.0 (C7H4NO3)+ Parent->Benzoyl Amide Cleavage (Loss of Dichloroaniline) Aniline Fragment B 2,3-Dichloroaniline Cation m/z 162.0 (C6H6Cl2N)+ Parent->Aniline Amide Cleavage (Loss of Nitrobenzoyl) Phenyl Phenyl Cation m/z 122.0 (C6H4NO2)+ Benzoyl->Phenyl -CO (28 Da) Dechlor Dechlorinated Ion m/z 127.0 (C6H6ClN)+ Aniline->Dechlor -Cl (35 Da)

Caption: Proposed ESI(+) fragmentation pathway for N-(2,3-dichlorophenyl)-3-nitrobenzamide showing primary amide bond cleavage.

Table 2: Recommended MRM Transitions
Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
311.0 150.0 20Quantifier (Most stable)
311.0 162.0 25Qualifier (Structural confirm)
311.0 122.0 35Qualifier (High energy)
313.0 150.0 20Isotope Confirmation

References

  • Agilent Technologies. (2006). Determination of Chlorinated Acid Herbicides in Soil by LC/MS/MS. Application Note 5989-5322EN.

    • Relevance: Establishes protocols for analyzing chlorinated aromatics using ESI(-/+) and C18/Phenyl columns.
  • Thermo Fisher Scientific. (2019). Highly sensitive and robust LC-MS/MS solution for quantitation of nitrosamine impurities. Application Note 73287.

    • Relevance: Validates the use of Phenyl-Hexyl columns for separating polar, nitrogen-containing impurities similar to the target benzamide.
  • MDPI Molbank. (2024). Synthesis and Spectral Characterization of N-(3-chlorophenethyl)-4-nitrobenzamide. Molbank 2024, M1802.[2]

    • Relevance: Provides analogous mass spectral fragmentation data for nitrobenzamide derivatives, confirming the amide bond cleavage mechanism.[2]

  • PubChem. (2025). Compound Summary: N-(2,3-dichlorophenyl)-4-methoxy-3-nitrobenzamide.[3]

    • Relevance: Structural confirmation and predicted physicochemical properties for the 2,3-dichlorophenyl-nitrobenzamide scaffold.[4]

Sources

Validation

structure-activity relationship (SAR) of N-(2,3-dichlorophenyl)-3-nitrobenzamide

In-Depth SAR Analysis of N-(2,3-dichlorophenyl)-3-nitrobenzamide: A Comparative Guide Executive Summary: The Structural "Warhead" Against Tuberculosis N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a critical scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

In-Depth SAR Analysis of N-(2,3-dichlorophenyl)-3-nitrobenzamide: A Comparative Guide

Executive Summary: The Structural "Warhead" Against Tuberculosis

N-(2,3-dichlorophenyl)-3-nitrobenzamide represents a critical scaffold in the development of DprE1 inhibitors , a class of antimycobacterial agents targeting Mycobacterium tuberculosis (Mtb). Unlike traditional antibiotics that target cell wall synthesis via InhA (e.g., Isoniazid), this molecule belongs to the Nitrobenzamide family, which functions as "suicide inhibitors" of the enzyme Decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1) .

This guide dissects the Structure-Activity Relationship (SAR) of this compound, positioning it against clinical candidates like BTZ-043 and PBTZ-169 . While the 3,5-dinitro variants (DNBs) are often cited for higher potency, the 3-mononitro variants provide essential insights into the minimum pharmacophore required for covalent enzyme inactivation.

Key Therapeutic Indication: Tuberculosis (Mtb) Primary Target: DprE1 (Essential for arabinogalactan synthesis) Mechanism Class: Covalent Suicide Inhibition (Prodrug activation)

Structural Dissection & SAR Analysis

The molecule can be divided into three pharmacophoric regions: the Warhead (Region A) , the Linker (Region B) , and the Lipophilic Tail (Region C) .

SAR Map (Graphviz Visualization)

SAR_Analysis Molecule N-(2,3-dichlorophenyl)-3-nitrobenzamide RegionA Region A: 3-Nitro Group (The Warhead) Molecule->RegionA RegionB Region B: Amide Linker (The Scaffold) Molecule->RegionB RegionC Region C: 2,3-Dichlorophenyl (The Anchor) Molecule->RegionC Mechanism Reductive Activation by DprE1 (NO2 -> NO -> Covalent Adduct) RegionA->Mechanism Essential for Activity H_Bond Orients molecule in active site (Ser/Lys interaction) RegionB->H_Bond H-Bond Donor/Acceptor Hydrophobic 2,3-Cl Pattern: Steric fit in hydrophobic pocket Increases cell wall permeability RegionC->Hydrophobic Lipophilicity Modulation

Figure 1: Pharmacophoric dissection of N-(2,3-dichlorophenyl)-3-nitrobenzamide highlighting the functional role of each structural motif.

Detailed Analysis
  • Region A: The Nitro Group (Essential Warhead)

    • Function: The 3-nitro group is non-negotiable . It acts as a latent "warhead."

    • Mechanism: DprE1 is a flavoenzyme (FAD-dependent). It reduces the nitro group (

      
      ) to a nitroso (
      
      
      
      ) intermediate. This electrophilic nitroso species specifically reacts with the thiol group of Cysteine 387 (Cys387) in the enzyme's active site, forming a semi-mercaptal covalent bond.
    • SAR Rule: Removing the nitro group or reducing it to an amine (

      
      ) prior to binding abolishes activity  completely, proving the prodrug mechanism.
      
  • Region B: The Amide Linker

    • Function: Provides the necessary geometry to position the nitro group near the FAD cofactor and the phenyl ring in the hydrophobic pocket.

    • SAR Rule: Methylation of the amide nitrogen (N-Me) often reduces potency due to the loss of a hydrogen bond donor or steric clash.

  • Region C: The 2,3-Dichlorophenyl Ring (The Anchor)

    • Function: This lipophilic moiety penetrates the greasy mycobacterial cell wall and anchors the molecule within the DprE1 active site.

    • Substitution Pattern (2,3-dichloro vs. 3,5-dichloro):

      • 2,3-dichloro: Creates a specific steric bulk near the amide bond (ortho-effect), forcing the rings to twist out of planarity. This can enhance solubility but may alter the fit compared to planar analogs.

      • 3,5-dichloro: Often preferred in optimized leads (like DNB1) for symmetry and optimal filling of the hydrophobic pocket.

    • SAR Rule: Electron-withdrawing groups (Cl, CF3) on this ring generally improve potency by increasing lipophilicity (logP) and metabolic stability.

Comparative Performance Guide

How does N-(2,3-dichlorophenyl)-3-nitrobenzamide compare to the "Gold Standards" in TB drug development?

FeatureN-(2,3-dichlorophenyl)-3-nitrobenzamide DNB1 (3,5-Dinitrobenzamide) BTZ-043 (Benzothiazinone) Isoniazid (INH)
Primary Target DprE1 (Covalent)DprE1 (Covalent)DprE1 (Covalent)InhA (Cell Wall)
Warhead 3-Nitro (Mono)3,5-Dinitro (Dual)8-NitroHydrazide
Potency (MIC) Moderate (0.5 - 5.0 µg/mL)*High (< 0.1 µg/mL)Very High (< 0.01 µg/mL)High (0.02 - 0.2 µg/mL)
Mechanism Suicide InhibitionSuicide InhibitionSuicide InhibitionRadical formation
Lipophilicity High (2 Cl atoms)ModerateOptimizedLow (Hydrophilic)
Status Probe / Lead Preclinical ToolClinical CandidateStandard of Care

*Note: MIC values are estimated ranges for mono-nitrobenzamide analogs based on class data [1, 3].

Key Insight: The mono-nitro variant (our subject) is generally less potent than the 3,5-dinitro (DNB1) or benzothiazinone (BTZ) derivatives. The second nitro group in DNB1 increases the electron deficiency of the ring, facilitating the reduction step by DprE1. However, the 2,3-dichloro analog remains a vital tool for understanding steric tolerance in the binding pocket.

Mechanism of Action (MOA) Workflow

The efficacy of this molecule relies on a specific sequence of bio-activation events inside the bacterium.

MOA_Flow Step1 1. Entry Step2 2. Binding Step1->Step2 Passive diffusion through cell wall Step3 3. Activation (Critical) Step2->Step3 Binds DprE1 active site near FAD cofactor Step4 4. Covalent Capture Step3->Step4 Nitro (-NO2) reduced to Nitroso (-NO) by FADH2 Step5 5. Cell Death Step4->Step5 Nitroso reacts with Cys387 forming semimercaptal bond Lysis Bacterial Lysis Step5->Lysis Arabinan synthesis halted Cell wall lysis

Figure 2: The "Suicide Inhibition" cascade. The molecule is harmless until activated by the target enzyme itself.

Experimental Protocols

To validate the activity of this compound, the following protocols are standard in the field.

Protocol A: Synthesis of N-(2,3-dichlorophenyl)-3-nitrobenzamide

A self-validating Schotten-Baumann coupling.

  • Reagents: 3-Nitrobenzoyl chloride (1.0 eq), 2,3-Dichloroaniline (1.0 eq), Triethylamine (TEA, 1.2 eq), Dichloromethane (DCM, anhydrous).

  • Procedure:

    • Dissolve 2,3-dichloroaniline in anhydrous DCM under Nitrogen atmosphere.

    • Add TEA and cool the solution to 0°C.

    • Add 3-nitrobenzoyl chloride dropwise (dissolved in DCM) to control exotherm.

    • Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Workup: Wash with 1M HCl (removes unreacted aniline), then Sat. NaHCO3 (removes acid), then Brine.

    • Purification: Recrystallize from Ethanol or perform Flash Column Chromatography.

  • Validation:

    • 1H NMR: Look for the amide singlet (~10.5 ppm) and the specific splitting pattern of the 2,3-dichloro ring (doublet-doublet-triplet pattern).

Protocol B: Resazurin Microtiter Assay (REMA) for MIC Determination

Standard assay to determine antitubercular potency.

  • Culture: M. tuberculosis H37Rv strain grown to mid-log phase (OD600 ~0.6).

  • Plating: Add 100 µL of Middlebrook 7H9 broth to 96-well plates.

  • Treatment: Perform serial 2-fold dilutions of N-(2,3-dichlorophenyl)-3-nitrobenzamide (Range: 100 µg/mL to 0.01 µg/mL). Include Isoniazid as a positive control.

  • Incubation: Incubate at 37°C for 5–7 days.

  • Readout: Add 30 µL of 0.01% Resazurin (blue). Incubate for 24h.

    • Pink Color: Viable bacteria (Resazurin reduced to Resorufin).

    • Blue Color: Dead bacteria (Inhibition).

  • Calculation: MIC is the lowest concentration preventing the color change from blue to pink.

References

  • Development of New Drugs to Treat Tuberculosis Based on the Dinitrobenzamide Scaffold. Source: PMC / NIH [Link]

  • Discovery and characterization of antimycobacterial nitro-containing compounds with distinct mechanisms of action. Source: PubMed / NIH [Link]

  • Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. Source: MDPI / PMC [Link]

  • Benzothiazinones: a new class of antitubercular drugs that target arabinogalactan synthesis. Source: Science (Makarov et al.) [Link]

Safety & Regulatory Compliance

Safety

N-(2,3-dichlorophenyl)-3-nitrobenzamide proper disposal procedures

[1][2][3] Executive Summary & Immediate Classification Compound Status: Halogenated Nitro-Aromatic Amide Primary Disposal Stream: High-Temperature Incineration (Halogenated Waste Stream) RCRA Status: Non-listed (unless s...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary & Immediate Classification

Compound Status: Halogenated Nitro-Aromatic Amide Primary Disposal Stream: High-Temperature Incineration (Halogenated Waste Stream) RCRA Status: Non-listed (unless specific formulation applies), but regulated as Characteristic Hazardous Waste due to toxicity and halogen content.[1]

Critical Directive: Do NOT dispose of this compound down the drain or in general trash. The presence of chlorine atoms on the phenyl ring mandates disposal in a dedicated Halogenated Waste stream to prevent the formation of dioxins and release of hydrochloric acid during improper combustion.[1]

Chemical Profile & Hazard Logic

As a Senior Application Scientist, it is vital to understand why we handle this specific molecule with care. It is not merely a "toxic powder"; it is a functionalized benzamide with distinct reactive moieties.[1]

FeatureChemical LogicSafety Consequence
Nitro Group (-NO₂) Electron-withdrawing group; potential oxidizer in high concentrations.[1]Thermal decomposition releases Nitrogen Oxides (NOx).[1] Do not heat to dryness without airflow.
Dichlorophenyl Ring Halogenated aromatic system.[1]Combustion without scrubbers releases Hydrogen Chloride (HCl) gas.[1] Requires Halogenated Waste Incineration.
Amide Linkage Hydrolytically stable at neutral pH, but susceptible to hydrolysis in strong base/acid.[1]Segregate from strong bases to prevent uncontrolled hydrolysis and heat evolution.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: Standard latex gloves are often permeable to halogenated aromatics in solution.[1] We utilize a self-validating barrier system.[1][2]

  • Primary Barrier: Nitrile Gloves (Minimum 5 mil thickness).[1]

  • Secondary Barrier (If in solution): Silver Shield/Laminate undergloves if handling concentrated stock solutions (>100mM).[1]

  • Respiratory: N95 (for solid weighing) or Fume Hood (for solution handling).[1]

  • Eye Protection: ANSI Z87.1 Chemical Splash Goggles.[1]

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Excess Reagent)

Context: You have expired or excess solid powder in a vial.[1]

  • Containment: Keep the substance in its original glass vial if possible. If transferring, use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

  • Labeling: Apply a hazardous waste tag immediately.[1]

    • Constituents: "N-(2,3-dichlorophenyl)-3-nitrobenzamide" (Do not use abbreviations).[1]

    • Hazard Checkbox: Toxic, Irritant.[2][3]

  • Segregation: Place the container into the Solid Hazardous Waste drum.

    • Note: Ensure this drum is destined for incineration.[1]

Scenario B: Disposal of Solutions (Mother Liquors / HPLC Waste)

Context: Reaction mixtures or analytical waste containing the compound dissolved in DMSO, Methanol, or DCM.

  • Stream Selection: Identify the solvent base.[1]

    • If solvent is DCM/Chloroform: Halogenated Solvent Waste .[1]

    • If solvent is Methanol/Acetone: Halogenated Solvent Waste (Because the solute is halogenated, the entire mixture is now classified as halogenated).[1]

  • Bulking: Pour into the dedicated "Halogenated Waste" carboy (usually yellow or green tag depending on facility).[1]

  • Rinsing: Triple rinse the empty reaction vessel with a minimal amount of compatible solvent.[1] Add rinsate to the waste carboy.[1]

  • Closure: Cap the carboy immediately. Volatilization of the solvent carries the risk of inhaling the aerosolized compound.[1]

Visualized Workflows

Diagram 1: Disposal Decision Tree

This logic flow ensures the compound never enters the wrong waste stream, preventing regulatory fines and environmental release.

DisposalLogic Start Waste Generation: N-(2,3-dichlorophenyl)-3-nitrobenzamide StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid In Solution StateCheck->Liquid SolidBin Solid Waste Bin (Tag: Toxic Organic Solid) Solid->SolidBin Double Bag SolventCheck Solvent Type? Liquid->SolventCheck HaloSolv Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolv NonHaloSolv Non-Halogenated Solvent (MeOH, DMSO, Water) SolventCheck->NonHaloSolv HaloStream HALOGENATED Waste Carboy (Incineration w/ Scrubber) HaloSolv->HaloStream NonHaloSolv->HaloStream Contaminated by Cl-containing Solute

Caption: Decision logic for segregating N-(2,3-dichlorophenyl)-3-nitrobenzamide. Note that non-halogenated solvents become halogenated waste streams once this compound is added.[1]

Diagram 2: Chemical Incompatibility & Segregation

Understanding what not to mix is as important as knowing where to put it.[1]

Segregation Compound N-(2,3-dichlorophenyl)- 3-nitrobenzamide StrongBase Strong Bases (NaOH, KOH) Compound->StrongBase DO NOT MIX Reducers Strong Reducers (LiAlH4, Hydrazine) Compound->Reducers DO NOT MIX Hydrolysis Rapid Hydrolysis (Amide Cleavage) StrongBase->Hydrolysis RedRxn Exothermic Reduction (Nitro -> Amine) Reducers->RedRxn Oxidizers Strong Oxidizers (Peroxides)

Caption: Segregation logic. The nitro group and amide bond present specific reactivity risks if mixed with strong reducers or bases in the waste container.[1]

Regulatory Framework (RCRA Compliance)[1]

While this specific compound may not be explicitly "P-Listed" (acutely hazardous) or "U-Listed" (toxic) by name in 40 CFR 261.33, it must be managed under the "Cradle-to-Grave" principle.[1]

  • Characteristic of Toxicity: If the waste undergoes TCLP (Toxicity Characteristic Leaching Procedure) and shows toxicity, it is a D-coded waste.[1] Operational Rule: Always assume it is toxic.[1]

  • Halogenated Solvents (F-List): If this compound is dissolved in spent Methylene Chloride, the waste bears the F002 code.[1][4]

  • Incineration Requirement: The presence of the Chlorine atoms means this waste cannot be fuel-blended in standard cement kilns without specific permits.[1] It requires a hazardous waste incinerator equipped with acid gas scrubbers to capture HCl emissions [1].[1]

Emergency Procedures (Spill Response)

  • Small Spill (Solid):

    • Don PPE (Nitrile gloves, goggles, N95).[1]

    • Cover spill with wet paper towels to prevent dust generation.[1]

    • Scoop into a wide-mouth jar. Label as hazardous waste.[1][5][6]

    • Clean area with soap and water.[1][7][8]

  • Small Spill (Liquid):

    • Absorb with vermiculite or spill pads.[1]

    • Place absorbents into a sealed bag.

    • Do not use bleach (potential reaction with amine/amide byproducts).[1] Use a mild detergent.[1]

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

  • U.S. Environmental Protection Agency. (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261.[1][9] [Link][1]

  • American Chemical Society. (2023).[1] Identifying and Evaluating Hazards in Research Laboratories.[1] ACS Center for Lab Safety.[1] [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-(2,3-dichlorophenyl)-3-nitrobenzamide

This guide provides essential, immediate safety and logistical information for the handling of N-(2,3-dichlorophenyl)-3-nitrobenzamide. As your partner in laboratory safety and chemical handling, our goal is to provide v...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential, immediate safety and logistical information for the handling of N-(2,3-dichlorophenyl)-3-nitrobenzamide. As your partner in laboratory safety and chemical handling, our goal is to provide value beyond the product itself, building deep trust by equipping you with the knowledge to work safely and effectively. The following procedural guidance is designed to directly answer your operational questions, ensuring both personal safety and experimental integrity.

Foundational Risk Assessment: Understanding the Hazard Profile

N-(2,3-dichlorophenyl)-3-nitrobenzamide is a complex organic molecule whose hazard profile is informed by its constituent functional groups: a dichlorinated phenyl ring and a nitrated benzamide moiety. While specific toxicological data for this exact compound is limited, a conservative approach requires us to consider the risks associated with both chlorinated aromatic compounds and aromatic nitro compounds.[1][2]

  • Chlorinated Aromatic Compounds: This class of chemicals can exhibit significant toxicity. Dermal absorption is a primary concern, and chronic exposure can lead to systemic effects.[3]

  • Aromatic Nitro Compounds: Nitro groups can increase the reactivity and toxicity of a compound. These compounds are often associated with skin, eye, and respiratory irritation, and some can be harmful if swallowed or inhaled.[4][5][6][7]

Therefore, we must assume N-(2,3-dichlorophenyl)-3-nitrobenzamide is, at a minimum, a skin and eye irritant that is harmful if inhaled, ingested, or absorbed through the skin.[3][5][6][7][8] The primary routes of exposure to mitigate are dermal contact, inhalation of aerosolized powder, and ocular exposure from splashes.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final and crucial barrier between you and a potential hazard. However, it should always be used in conjunction with more effective control measures.

  • Engineering Controls: The most critical engineering control is a certified chemical fume hood.[1] All handling of N-(2,3-dichlorophenyl)-3-nitrobenzamide powder and its solutions should be performed within a fume hood to minimize inhalation exposure.[3][9] Ensure eyewash stations and safety showers are readily accessible.[7][8][10]

  • Administrative Controls: Adhere to standard operating procedures (SOPs) for handling hazardous chemicals. This includes proper labeling, storing the chemical in a cool, dry, well-ventilated area away from incompatible materials like strong oxidizing agents, and minimizing the quantities used.[3][9][11][12]

Core PPE Protocol: A Task-Based Approach

The selection of PPE must be tailored to the specific task and the associated risk of exposure. The following table outlines the recommended PPE for common laboratory procedures involving N-(2,3-dichlorophenyl)-3-nitrobenzamide.

Task Hand Protection Eye/Face Protection Body Protection Respiratory Protection
Weighing Solid Compound Double-gloving: Nitrile (inner), Butyl rubber or Viton (outer)[4][13][14][15]Chemical splash goggles[1][14]Full-buttoned lab coat[1]Required: Perform in a chemical fume hood or ventilated balance enclosure.[1][9]
Preparing Solutions Double-gloving: Nitrile (inner), Butyl rubber or Viton (outer)[4][13][14][15]Chemical splash goggles and a face shield[1][10][14]Full-buttoned lab coat and a chemical-resistant apron[1][13]Required: Perform in a chemical fume hood.[1]
Running Reactions & Workup Double-gloving: Nitrile (inner), Butyl rubber or Viton (outer)[4][13][14][15]Chemical splash goggles[1][14]Full-buttoned lab coat[1]Required: Perform in a chemical fume hood.[1]
Handling Small Spills Heavy-duty Butyl rubber or Viton gloves[1][4]Chemical splash goggles and a face shield[1][14]Chemical-resistant coveralls (e.g., Tyvek)[9][13]An air-purifying respirator (APR) with organic vapor/particulate cartridges may be required, depending on the spill size and ventilation.[16][17]
Causality Behind Glove Selection

No single glove material protects against all chemicals.[17] For chlorinated and nitro-aromatic compounds, materials like Butyl rubber and Viton® offer superior resistance compared to standard nitrile or latex gloves.[1][4][14] Nitrile gloves are suitable for incidental contact but should not be used for extended handling or immersion.[13][17] Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs.

Operational and Disposal Plans

Step-by-Step PPE Donning and Doffing Protocol

Properly putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

  • Body Protection: Don lab coat and/or apron.

  • Inner Gloves: Don the first pair of nitrile gloves.

  • Eye/Face Protection: Don chemical splash goggles and/or face shield.

  • Outer Gloves: Don the second, more resistant pair of gloves (e.g., Butyl rubber), ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence (to be performed in the work area):

  • Outer Gloves: Remove the outer, most contaminated gloves. Peel them off without touching the outside with your bare skin.

  • Body Protection: Remove the apron or lab coat, turning it inside out as you remove it.

  • Eye/Face Protection: Remove the face shield and/or goggles from the back.

  • Inner Gloves: Remove the final pair of gloves, again, without touching the outside surface.

  • Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[5][8][12]

Disposal Plan

All disposable PPE contaminated with N-(2,3-dichlorophenyl)-3-nitrobenzamide must be considered hazardous waste.

  • Solid Waste: Place contaminated gloves, wipes, and disposable lab coats in a designated, sealed, and clearly labeled hazardous waste container.[6][9]

  • Chemical Waste: Dispose of the chemical and any solutions containing it according to your institution's and local hazardous waste regulations. Do not pour it down the drain.[1][3][5]

  • Reusable PPE: Decontaminate reusable items like face shields and goggles according to your established laboratory procedures before reuse.

Visual Workflow: PPE Selection Process

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE based on a continuous risk assessment of your experimental procedure.

PPE_Selection_Workflow Start Start: Handling N-(2,3-dichlorophenyl)-3-nitrobenzamide RiskAssessment 1. Conduct Task-Specific Risk Assessment (Review SDS/Protocol, Identify Hazards) Start->RiskAssessment EngControls 2. Verify Engineering Controls (Fume Hood Certified & Operational?) RiskAssessment->EngControls PPE_Selection 3. Select PPE Based on Risk EngControls->PPE_Selection Controls Verified End End EngControls->End Controls NOT Verified (STOP WORK) Handling 4. Handle Compound in Designated Area PPE_Selection->Handling Disposal 5. Segregate & Dispose of Contaminated Waste Handling->Disposal Decon 6. Decontaminate Work Area & Doff PPE Correctly Disposal->Decon Decon->End

Caption: PPE selection workflow for handling hazardous chemicals.

References

  • An In-depth Technical Guide to the Safety and Handling of Chlorinated Arom
  • N-(2,3-dichlorophenyl)-4-methoxy-3-nitrobenzamide. Smolecule.
  • Personal Protective Equipment for Chemical Exposures (7/24) - Safe Operating Procedure. UNL Environmental Health and Safety.
  • Section 6C: Protective Equipment | Office of Environmental Health and Safety. Princeton EHS.
  • OSHA Glove Selection Chart. Environmental Health and Safety.
  • SAFETY D
  • Chlorine Safety. TDI.Texas.gov.
  • 3 - SAFETY D
  • Safety D
  • SAFETY D
  • The importance of Personal Protective Equipment in the handling of chemicals. Bernardo Ecenarro - BESA.
  • SAFETY D
  • OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
  • Material Safety Data Sheet - 2,3-Dichloronitrobenzene, 99%. Cole-Parmer.
  • 3-Nitrobenzamide SDS, 645-09-0 Safety D
  • Personal Protective Equipment Selection Guide.
  • 3-NITROBENZAMIDE | 645-09-0. ChemicalBook.
  • SAFETY D
  • SAFETY D
  • material safety d
  • Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
  • Selection and Use of Gloves in the Laboratory. Environmental Health and Safety - Dartmouth.
  • TOXICOLOGICAL PROFILES FOR THREE ORGANIC ACIDS. Nevada Division of Environmental Protection.
  • Toxicological Profile for 3,3'-Dichlorobenzidine.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.